Cas no 6969-90-0 (N,N-Dimethylphenyl Carbamate)

• Product Name: N,N-Dimethylphenyl Carbamate
• CAS No: 6969-90-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 526788
• PubChem ID: 138885
• Update Time: 2025-10-29

N,N-Dimethylphenyl Carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N-dimethyl-, phenyl ester
• N N-DIMETHYLPHENYL CARBAMATE
• phenyl N,N-dimethylcarbamate
• AC1L3DSJ
• amp
• dimethyl-carbamic acid phenyl ester
• Dimethyl-carbamidsaeure-phenylester
• Kohlensaeure-phenylester-dimethylamid
• NCIOpen2_000405
• NCIOpen2_000830
• O-phenyl-N,N-dimethylcarbamate
• phenol N,N-dimethyl carbamate
• phenyl dimethylcarbamate
• Phenyl-n,n-dimethyl carbamate
• SureCN491227
• VOR
• WLN: 1N1&amp
• 6658-63-5
• SCHEMBL491227
• FA29825000
• MFCD00025669
• TL-1113
• MYOHNZJKOAODMX-UHFFFAOYSA-N
• WLN: 1N1&VOR
• Carbamic acid, dimethyl-, phenyl ester
• CS-0151341
• BS-51412
• D83494
• FT-0636321
• NSC68654
• NSC-79876
• NSC 68654
• AKOS005745357
• NSC 79876
• N,N-Dimethylphenyl carbamate
• Phenyldimethylcarbamate
• NSC79876
• NIOSH/FA2982500
• NSC-68654
• DTXSID30219981
• CHEMBL2288696
• N,N-Dimethylphenylcarbamate
• 6969-90-0
• STL136082
• DB-055325
• N,N-Dimethylphenyl Carbamate

• MDL： MFCD00025669
• Inchi： 1S/C9H11NO2/c1-10(2)9(11)12-8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： MYOHNZJKOAODMX-UHFFFAOYSA-N
• SMILES： O(C(N(C)C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on N,N-Dimethylphenyl Carbamate

N,N-Dimethylphenyl Carbamate (CAS No. 6969-90-0): Properties, Applications, and Industry Insights

N,N-Dimethylphenyl Carbamate (CAS No. 6969-90-0) is an organic compound widely recognized for its versatile applications in chemical synthesis and industrial processes. This compound, also known as N,N-Dimethyl carbamic acid phenyl ester, belongs to the carbamate family, which is known for its stability and reactivity in various chemical reactions. The growing interest in N,N-Dimethylphenyl Carbamate uses and N,N-Dimethylphenyl Carbamate synthesis has made it a subject of extensive research in recent years.

The molecular formula of N,N-Dimethylphenyl Carbamate is C₉H₁₁NO₂, with a molecular weight of 165.19 g/mol. Its structure consists of a phenyl group attached to a carbamate functional group, where the nitrogen atom is substituted with two methyl groups. This configuration contributes to its unique chemical properties, including moderate solubility in organic solvents like ethanol and acetone, and limited solubility in water. Researchers often explore N,N-Dimethylphenyl Carbamate solubility and N,N-Dimethylphenyl Carbamate stability for optimizing its applications.

One of the primary applications of N,N-Dimethylphenyl Carbamate is as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its role in producing active ingredients for crop protection products has gained attention due to the increasing demand for sustainable agriculture solutions. The compound's reactivity allows for the development of novel derivatives, which are investigated for their potential in N,N-Dimethylphenyl Carbamate derivatives in agriculture. Additionally, its use in polymer chemistry as a modifying agent has been explored, particularly in enhancing material properties for industrial applications.

Recent advancements in green chemistry have spurred interest in N,N-Dimethylphenyl Carbamate environmental impact and N,N-Dimethylphenyl Carbamate biodegradability. Researchers are focusing on developing eco-friendly synthesis routes to minimize waste and energy consumption. The compound's compatibility with catalytic processes aligns with the global shift toward sustainable chemical production, making it a relevant topic in discussions about green chemistry innovations.

The market for N,N-Dimethylphenyl Carbamate is influenced by trends in the pharmaceutical and agricultural sectors. With the rise of precision farming and customized crop solutions, the demand for specialized intermediates like N,N-Dimethylphenyl Carbamate is expected to grow. Industry reports highlight its potential in emerging markets, particularly in regions with expanding agrochemical production capabilities. Companies are also investing in N,N-Dimethylphenyl Carbamate production optimization to meet quality and regulatory standards.

Safety and handling guidelines for N,N-Dimethylphenyl Carbamate emphasize proper storage conditions to maintain its stability. While it is not classified as hazardous under standard regulations, users are advised to follow general laboratory safety protocols. The compound's N,N-Dimethylphenyl Carbamate material safety data sheet (MSDS) provides detailed information on handling, storage, and disposal practices to ensure workplace safety.

In conclusion, N,N-Dimethylphenyl Carbamate (CAS No. 6969-90-0) is a valuable chemical intermediate with diverse applications in pharmaceuticals, agriculture, and materials science. Its unique properties and adaptability to green chemistry principles make it a compound of interest for researchers and industry professionals alike. As advancements in synthetic methodologies continue, the potential for new applications of N,N-Dimethylphenyl Carbamate is likely to expand, reinforcing its importance in modern chemical industries.